Cas no 2100-23-4 (1-Iodo-2,4,5-trimethylbenzene)

• Product Name: 1-Iodo-2,4,5-trimethylbenzene
• CAS No: 2100-23-4
• MF: C₉H₁₁I
• MW: 246.088114976883
• CID: 1094717
• PubChem ID: 4117360
• Update Time: 2025-06-27

1-Iodo-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,4,5-trimethylbenzene
• (Z)-2,3,3,3-tetrafluoro-1-iodoprop-1-ene
• 1-iodo-2,3,3,3-tetrafluoroprop-1-ene
• 1-iodo-2,4,5-trimethyl-benzene
• 1-Jod-2,4,5-trimethyl-benzol
• 1-Propene,2,3,3,3-tetrafluoro-1-iodo-, (1Z)-
• 2,3,3,3-Tetrafluoro-1-iodopropene
• 5-Iodpseudocumol
• 5-Iod-pseudocumol
• 5-Jodpseudocumol
• 5-Jod-pseudocumol
• AG-G-54076
• CTK5C5914
• KB-86718
• 2100-23-4
• CAA10023
• SCHEMBL2221187

• Inchi： 1S/C9H11I/c1-6-4-8(3)9(10)5-7(6)2/h4-5H,1-3H3
• InChI Key： SDZOPOGDVMNRFA-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 245.99013
• Monoisotopic Mass: 245.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Iodo-2,4,5-trimethylbenzene

1-Iodo-2,4,5-Trimethylbenzene: A Comprehensive Overview

The compound 1-Iodo-2,4,5-trimethylbenzene, also known by its CAS number CAS No. 2100-23-4, is a significant aromatic compound with a unique structure and diverse applications. This compound belongs to the family of iodobenzenes and is characterized by the presence of an iodine atom at position 1 and methyl groups at positions 2, 4, and 5 on the benzene ring. Its molecular formula is C8H9I, and it has a molecular weight of approximately 196.17 g/mol.

The synthesis of 1-Iodo-2,4,5-trimethylbenzene typically involves the iodination of toluene derivatives under specific conditions. Recent studies have explored the use of metal-catalyzed coupling reactions to enhance the efficiency of its synthesis. For instance, researchers have employed palladium catalysts in the presence of ligands to achieve higher yields and better selectivity in the formation of this compound. These advancements have made it possible to produce 1-Iodo-2,4,5-trimethylbenzene on a larger scale for various industrial applications.

1-Iodo-2,4,5-trimethylbenzene exhibits interesting chemical properties due to its aromaticity and substituent effects. The methyl groups at positions 2, 4, and 5 create steric hindrance around the benzene ring, which influences the reactivity of the iodine atom at position 1. This makes it a valuable precursor in organic synthesis reactions such as nucleophilic aromatic substitution and cross-coupling reactions. Recent research has highlighted its role in the synthesis of biologically active compounds and advanced materials.

In terms of applications, 1-Iodo-2,4,5-trimethylbenzene is widely used in the pharmaceutical industry as an intermediate in drug development. Its ability to undergo various transformations makes it a versatile building block for constructing complex molecular architectures. For example, it has been employed in the synthesis of antiviral agents and anticancer drugs. Additionally, this compound finds applications in materials science as a precursor for functional polymers and organic semiconductors.

The stability and reactivity of 1-Iodo-2,4,5-trimethylbenzene have been extensively studied using computational chemistry methods. Advanced quantum mechanical calculations have provided insights into its electronic structure and reaction mechanisms. These studies have revealed that the methyl groups significantly influence the electron distribution on the benzene ring, making it more susceptible to electrophilic substitution reactions.

In conclusion, 1-Iodo-2,4,5-trimethylbenzene, with its unique structure and versatile properties, continues to play a vital role in various fields of chemistry and materials science. Ongoing research is focused on optimizing its synthesis methods and exploring new applications to further enhance its utility in both academic and industrial settings.